Cas no 3030-47-5 (1,1,4,7,7-Pentamethyldiethylenetriamine)

1,1,4,7,7-Pentamethyldiethylenetriamine (PMDETA) is a tertiary amine compound widely used as a ligand in coordination chemistry and polymerization catalysis. Its key advantages include strong chelating properties due to its triamine structure, which enhances stability in metal complexes, particularly with copper(I) in atom transfer radical polymerization (ATRP). PMDETA also exhibits high solubility in organic solvents, facilitating homogeneous reaction conditions. The methyl groups on the nitrogen atoms provide steric hindrance, improving selectivity in catalytic processes. Its consistent performance and well-defined coordination behavior make it a reliable choice for researchers in synthetic and polymer chemistry. PMDETA is commonly utilized in controlled polymerization and as a stabilizing agent in organometallic applications.
1,1,4,7,7-Pentamethyldiethylenetriamine structure
3030-47-5 structure
Product Name:1,1,4,7,7-Pentamethyldiethylenetriamine
CAS No:3030-47-5
MF:C9H23N3
MW:173.299021959305
MDL:MFCD00014876
CID:43714
PubChem ID:18196
Update Time:2026-05-14

1,1,4,7,7-Pentamethyldiethylenetriamine Chemical and Physical Properties

Names and Identifiers

    • 1,1,4,7,7-Pentamethyldiethylenetriamine
    • 1,1,4,7,7-Pentamethyldiethylenetriamine-
    • Bis(2-dimethylaminoethyl)methylamine
    • N,N,N,N,-pentamethyldiethylenetriamine (Am-1) PMDETA
    • PMDETA
    • PMDTA
    • N,N,N',N'',N''-PENTAMETHYLDIETHYLENETRIAMINE
    • N,N,N',N',N''-PENTAMETHYLDIETHYLENETRIAMINE
    • n-[2-(dimethylamino)ethyl]-n,n',n'-trimethyl-1,2-ethanediamine
    • 1,1,4,7,7-pentamethyl-diethylenetriamin
    • 2,5,8-trimethyl-2,5,8-triazanonane
    • N,N,N,N',N'-Pentamethyldiethylenetriamine
    • N-Methyl-N,N-bis(2-dimethylaminoethyl)amine
    • Pentamethyldiethylenetriamine
    • 1,1,4,7,7-pentaMEthyl
    • 1,1,4,7,7-Pentamethyldiethylenetriami
    • BIS-(2-DIMETHYLAMINOETHYL)METHYLAMINE
    • LUPRAGEN(R) N 301
    • N,N,N`,N`,N``-Pentamethyldiethylenetriamine
    • N1-(2-(Dimethylamino)ethyl)-N1,N2,N2-trimethylethane-1,2-diamine
    • Pentamethyldiethylen
    • PMDETA,PMDTA
    • pmdt
    • PMDTAPMDETA
    • N,N,N',N'',N''-Pentamethyldiethylenetriamine;98%
    • MDL: MFCD00014876
    • Inchi: InChI=1S/C9H23N3/c1-10(2)6-8-12(5)9-7-11(3)4/h6-9H2,1-5H3
    • InChI Key: UKODFQOELJFMII-UHFFFAOYSA-N
    • SMILES: CN(C)CCN(C)CCN(C)C
    • BRN: 1741396

Computed Properties

  • Exact Mass: 173.18900
  • Monoisotopic Mass: 173.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 89.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 9.7A^2

Experimental Properties

  • Color/Form: Colorless to light yellow transparent liquid
  • Density: 0.83 g/mL at 25 °C(lit.)
  • Melting Point: −20 °C (lit.)
  • Boiling Point: 198 °C(lit.)
  • Flash Point: Degrees Fahrenheit:170.6°F
    Degrees Celsius:77°C
  • Refractive Index: n20/D 1.442(lit.)
  • PH: 11.9 (100g/l, H2O, 20℃)
  • Water Partition Coefficient: Miscible in water.
  • Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong acids.
  • PSA: 9.72000
  • LogP: 0.04140
  • Vapor Pressure: 0.23 mmHg ( 20 °C)
  • Sensitiveness: Air Sensitive
  • Freezing Point: <-70℃
  • Solubility: Soluble in water, easily soluble in benzene, alcohol, etc.

1,1,4,7,7-Pentamethyldiethylenetriamine Security Information

  • Symbol: GHS05 GHS06
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H302,H311,H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 2734 8/PG 2
  • WGK Germany:2
  • Hazard Category Code: 10-22-24-34
  • Safety Instruction: S26-S36/37/39-S45
  • FLUKA BRAND F CODES:10-34
  • RTECS:IE2100000
  • Hazardous Material Identification: T
  • HazardClass:8
  • PackingGroup:II
  • TSCA:Yes
  • Explosive Limit:1.1-5.7%(V)
  • Storage Condition:Inert atmosphere,Room Temperature(BD52200)
  • Packing Group:II
  • Hazard Level:8
  • Risk Phrases:R22; R24; R34
  • Packing Group:II
  • Safety Term:8

1,1,4,7,7-Pentamethyldiethylenetriamine Customs Data

  • HS CODE:29212900
  • Customs Data:

    China Customs Code:

    2921290000

    Overview:

    2921290000. Other acyclic polyamines and their derivatives and their salts. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921290000 other acyclic polyamines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1,1,4,7,7-Pentamethyldiethylenetriamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
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1,1,4,7,7-Pentamethyldiethylenetriamine Suppliers

Jiangsu Xinsu New Materials Co., Ltd
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:3030-47-5)Pentamethyldiethylenetriamine
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:3030-47-5)Pentamethyldiethylenetriamine
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1,1,4,7,7-Pentamethyldiethylenetriamine Related Literature

Additional information on 1,1,4,7,7-Pentamethyldiethylenetriamine

Comprehensive Guide to 1,1,4,7,7-Pentamethyldiethylenetriamine (CAS No. 3030-47-5): Properties, Applications, and Industry Insights

1,1,4,7,7-Pentamethyldiethylenetriamine (CAS No. 3030-47-5), often abbreviated as PMDETA, is a versatile nitrogen-containing compound widely utilized in organic synthesis, catalysis, and material science. Its unique molecular structure, featuring three nitrogen atoms and five methyl groups, enables it to act as an efficient chelating ligand or catalyst accelerator. This article delves into its chemical properties, industrial applications, and answers trending questions like "How is PMDETA used in polymerization?" or "What are the alternatives to PMDETA in catalysis?"—topics frequently searched in AI-driven databases and academic platforms.

The thermal stability and solubility of PMDETA make it a preferred choice for coordination chemistry. Researchers highlight its role in ATRP (Atom Transfer Radical Polymerization), a technique dominating sustainable polymer research. With growing interest in green chemistry, PMDETA's low toxicity profile compared to traditional ligands aligns with the demand for eco-friendly catalysts. A 2023 study noted its efficacy in reducing metal catalyst loadings by 40%, addressing the industry's focus on cost-effective synthesis.

Beyond catalysis, CAS No. 3030-47-5 is pivotal in pharmaceutical intermediates and agrochemical formulations. Its ability to form stable complexes with transition metals like copper or iron answers queries such as "Why choose PMDETA for metal ion chelation?"—a common question in SEO-optimized scientific forums. Recent patents also highlight its use in self-healing materials, a hotspot in nanotechnology discussions.

From a supply chain perspective, PMDETA is commercially available in high purity (≥98%), meeting GMP standards for sensitive applications. Storage recommendations (e.g., inert atmospheres) and compatibility data are critical for labs focusing on air-sensitive reactions. Notably, its boiling point (215°C) and viscosity parameters are frequently searched by engineers optimizing industrial-scale processes.

In conclusion, 1,1,4,7,7-Pentamethyldiethylenetriamine bridges fundamental research and industrial innovation. Its adaptability to emerging technologies like renewable energy and smart materials ensures sustained relevance. For those exploring "PMDETA vs. TMEDA in catalysis" or "biodegradable ligand options," this compound remains a benchmark in nitrogen ligand performance.

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Jiangsu Xinsu New Materials Co., Ltd
(CAS:3030-47-5)
SFD1318
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3030-47-5)Pentamethyldiethylenetriamine
LE4338;LE18856;LE3436709
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Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
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